Cas no 1805993-84-3 (Methyl 4-(aminomethyl)-2-(difluoromethyl)-3-hydroxypyridine-5-carboxylate)

• Product Name: Methyl 4-(aminomethyl)-2-(difluoromethyl)-3-hydroxypyridine-5-carboxylate
• CAS No: 1805993-84-3
• MF: C₉H₁₀F₂N₂O₃
• MW: 232.184109210968
• CID: 4889040
• Update Time: 2025-05-23

Methyl 4-(aminomethyl)-2-(difluoromethyl)-3-hydroxypyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(aminomethyl)-2-(difluoromethyl)-3-hydroxypyridine-5-carboxylate

• Inchi： 1S/C9H10F2N2O3/c1-16-9(15)5-3-13-6(8(10)11)7(14)4(5)2-12/h3,8,14H,2,12H2,1H3
• InChI Key： USSKJIHMKRWTII-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(CN)C(C(=O)OC)=CN=1)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• XLogP3: 0.4
• Topological Polar Surface Area: 85.4

Additional information on Methyl 4-(aminomethyl)-2-(difluoromethyl)-3-hydroxypyridine-5-carboxylate

Comprehensive Overview of Methyl 4-(aminomethyl)-2-(difluoromethyl)-3-hydroxypyridine-5-carboxylate (CAS No. 1805993-84-3)

Methyl 4-(aminomethyl)-2-(difluoromethyl)-3-hydroxypyridine-5-carboxylate (CAS No. 1805993-84-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the pyridine derivative family, characterized by the presence of aminomethyl, difluoromethyl, and hydroxyl functional groups. These moieties contribute to its versatility in synthetic applications, particularly in the development of bioactive molecules. Researchers are increasingly exploring its potential as a building block for drug discovery, given its ability to modulate biological targets.

The chemical structure of Methyl 4-(aminomethyl)-2-(difluoromethyl)-3-hydroxypyridine-5-carboxylate includes a pyridine core substituted with a carboxylate ester at the 5-position, which enhances its solubility and reactivity. The difluoromethyl group at the 2-position is of particular interest, as fluorine incorporation often improves metabolic stability and bioavailability in drug candidates. This aligns with current trends in medicinal chemistry, where fluorinated compounds are heavily researched for their therapeutic potential. The aminomethyl side chain further expands its utility, enabling conjugation with other pharmacophores or labeling agents for diagnostic applications.

In recent years, the demand for pyridine-based intermediates like Methyl 4-(aminomethyl)-2-(difluoromethyl)-3-hydroxypyridine-5-carboxylate has surged, driven by advancements in small-molecule drug development and precision agriculture. A common query among researchers is how this compound compares to similar fluorinated pyridines in terms of synthetic accessibility and biological activity. Studies suggest that its balanced lipophilicity, conferred by the difluoromethyl and hydroxyl groups, makes it a promising candidate for optimizing drug-like properties. Additionally, its ester functionality allows for straightforward derivatization, a feature highly valued in combinatorial chemistry.

From an industrial perspective, scalability and purity are critical factors for CAS No. 1805993-84-3. Manufacturers emphasize rigorous quality control to meet the standards required for high-throughput screening and API synthesis. Analytical techniques such as HPLC and NMR are routinely employed to verify the integrity of batches, addressing another frequent concern among buyers regarding consistency. The compound’s stability under various storage conditions is also a topic of discussion, with recommendations typically including protection from moisture and prolonged exposure to light.

Environmental and regulatory considerations further shape the discourse around Methyl 4-(aminomethyl)-2-(difluoromethyl)-3-hydroxypyridine-5-carboxylate. As sustainability gains prominence, synthetic routes minimizing hazardous byproducts are prioritized. Researchers are investigating greener catalysts and solvent systems for its production, reflecting broader industry shifts toward green chemistry. This aligns with searches for eco-friendly synthetic methods and benign alternatives in organic synthesis.

Looking ahead, the applications of CAS No. 1805993-84-3 are expected to expand into bioconjugation and material science, where its functional groups could enable novel polymer designs or surface modifications. Its role in proteolysis-targeting chimeras (PROTACs) is another emerging area, answering growing interest in targeted protein degradation technologies. By addressing these interdisciplinary opportunities, the compound remains at the forefront of innovation in chemical research.